N~2~-(2,6-dimethylphenyl)-N~2~-(methylsulfonyl)-N~1~-[2-(trifluoromethyl)phenyl]glycinamide

• IUPAC Name: 2-(2,6-dimethyl-N-methylsulfonylanilino)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H19F3N2O3S/c1-12-7-6-8-13(2)17(12)23(27(3,25)26)11-16(24)22-15-10-5-4-9-14(15)18(19,20)21/h4-10H,11H2,1-3H3,(H,22,24)
• InChI Key: JLJPRVMMLQCGSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N(CC(=O)NC2=CC=CC=C2C(F)(F)F)S(=O)(=O)C
• Molecular Formula: C18H19F3N2O3S
• Molecular Weight: 400.4 g/mol

Description

The compound “N~2~-(2,6-dimethylphenyl)-N~2~-(methylsulfonyl)-N~1~-[2-(trifluoromethyl)phenyl]glycinamide” is a complex organic molecule. It contains several functional groups, including an amide group (CONH2), a sulfonyl group (SO2), and aromatic rings with various substituents.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and aromatic rings. These groups would likely contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the other reactants present. The amide group could undergo hydrolysis under acidic or basic conditions to yield a carboxylic acid and an amine. The sulfonyl group could potentially undergo substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar groups like the amide and sulfonyl groups could impact its solubility in different solvents.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity under different conditions, investigating its potential biological activity, and developing methods for its synthesis.